Cas no 2411277-87-5 (8-Chloro-2-[(4-fluorosulfonyloxyphenyl)carbamoyl]-3,4-dihydro-1H-isoquinoline)

• Product Name: 8-Chloro-2-[(4-fluorosulfonyloxyphenyl)carbamoyl]-3,4-dihydro-1H-isoquinoline
• CAS No: 2411277-87-5
• MF: C₁₆H₁₄ClFN₂O₄S
• MW: 384.809765338898
• CID: 5358108
• Update Time: 2025-06-12

8-Chloro-2-[(4-fluorosulfonyloxyphenyl)carbamoyl]-3,4-dihydro-1H-isoquinoline Chemical and Physical Properties

Names and Identifiers

• Z4317037550
• 4-[(8-chloro-1,2,3,4-tetrahydroisoquinoline-2-carbonyl)amino]phenyl sulfurofluoridate
• 8-Chloro-2-[(4-fluorosulfonyloxyphenyl)carbamoyl]-3,4-dihydro-1H-isoquinoline

• Inchi： 1S/C16H14ClFN2O4S/c17-15-3-1-2-11-8-9-20(10-14(11)15)16(21)19-12-4-6-13(7-5-12)24-25(18,22)23/h1-7H,8-10H2,(H,19,21)
• InChI Key： MVEJSSDIEFHABV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1CN(C(NC1C=CC(=CC=1)OS(=O)(=O)F)=O)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 577
• XLogP3: 3.3
• Topological Polar Surface Area: 84.1

Additional information on 8-Chloro-2-[(4-fluorosulfonyloxyphenyl)carbamoyl]-3,4-dihydro-1H-isoquinoline

Professional Introduction to Compound with CAS No. 2411277-87-5 and Product Name: 8-Chloro-2-[(4-fluorosulfonyloxyphenyl)carbamoyl]-3,4-dihydro-1H-isoquinoline

Compound with the CAS number 2411277-87-5 and the product name 8-Chloro-2-[(4-fluorosulfonyloxyphenyl)carbamoyl]-3,4-dihydro-1H-isoquinoline represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of isoquinoline derivatives, which are well-known for their diverse biological activities and potential applications in medicinal chemistry. The unique structural features of this molecule, particularly the presence of a chloro group at the 8-position and a fluorosulfonyloxyphenyl moiety at the 2-position, contribute to its distinctive chemical properties and biological relevance.

The fluorosulfonyloxyphenyl substituent is particularly noteworthy due to its ability to enhance the metabolic stability and binding affinity of the compound. This feature has been extensively studied in recent years, as fluorine-containing compounds are often associated with improved pharmacokinetic profiles. The incorporation of fluorine into pharmaceutical agents can lead to increased bioavailability, reduced susceptibility to degradation, and enhanced receptor interaction. These attributes make isoquinoline derivatives like 8-Chloro-2-[(4-fluorosulfonyloxyphenyl)carbamoyl]-3,4-dihydro-1H-isoquinoline attractive candidates for further development in drug discovery.

In recent years, there has been a growing interest in isoquinoline derivatives as potential therapeutic agents. These compounds have shown promise in various preclinical studies, particularly in the treatment of neurological disorders, cancer, and infectious diseases. The structural framework of isoquinolines provides a versatile platform for modulating biological activity through strategic functionalization. The specific substitution pattern in 8-Chloro-2-[(4-fluorosulfonyloxyphenyl)carbamoyl]-3,4-dihydro-1H-isoquinoline is designed to optimize interactions with biological targets while maintaining favorable pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The presence of both a chloro group and an amide linkage provides multiple sites for further chemical modification. This flexibility allows medicinal chemists to explore a wide range of structural variations, enabling the optimization of potency, selectivity, and pharmacokinetic profiles. Such modifications are crucial for developing novel drugs that can overcome resistance mechanisms and improve therapeutic outcomes.

The fluorosulfonyloxyphenyl moiety is particularly interesting from a synthetic chemistry perspective. Fluorosulfonyloxy groups are known for their reactivity and ability to participate in various chemical transformations. This reactivity can be leveraged to introduce additional functional groups or to link the compound to other pharmacophores through amide or ester bonds. The synthesis of 8-Chloro-2-[(4-fluorosulfonyloxyphenyl)carbamoyl]-3,4-dihydro-1H-isoquinoline involves multi-step organic transformations that highlight the compound's synthetic accessibility while showcasing modern synthetic methodologies.

From a biological standpoint, the compound's structure suggests potential interactions with enzymes and receptors involved in disease pathways. The amide bond formed by the carbamoyl group can engage in hydrogen bonding with biological targets, while the aromatic rings provide opportunities for π-stacking interactions. These interactions are critical for determining binding affinity and specificity. Computational studies have been instrumental in predicting these interactions, allowing researchers to refine the structure-based drug design process.

The latest research on isoquinoline derivatives has revealed novel mechanisms of action that may be relevant to 8-Chloro-2-[(4-fluorosulfonyloxyphenyl)carbamoyl]-3,4-dihydro-1H-isoquinoline. For instance, some isoquinolines have been found to modulate neurotransmitter release or inhibit specific enzyme cascades. These findings suggest that this compound could have therapeutic applications in conditions where such modulation is beneficial. Preclinical studies are ongoing to explore these possibilities further.

The development of new pharmaceutical agents relies heavily on advancements in synthetic chemistry and biotechnology. The synthesis of complex molecules like 8-Chloro-2-[(4-fluorosulfonyloxyphenyl)carbamoyl]-3,4-dihydro-1H-isoquinoline exemplifies how modern techniques can overcome traditional synthetic challenges. High-throughput screening methods and automated synthesis platforms have accelerated the discovery process by enabling rapid testing of numerous structural variations.

In conclusion, compound with CAS No. 2411277-87-5 represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive subject for drug development efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for isoquinoline derivatives like this one, it is likely that additional compounds will emerge with similar or even improved properties.